Cas no 63452-61-9 (4-tert-butyl-2-ethylphenol)

• Product Name: 4-tert-butyl-2-ethylphenol
• CAS No: 63452-61-9
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 960249
• PubChem ID: 113242
• Update Time: 2025-04-19

4-tert-butyl-2-ethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-ethylphenol
• Phenol, 4-(1,1-dimethylethyl)-2-ethyl-
• 6FU9777GG5
• MFCD16997594
• NS00035448
• DTXSID3074072
• 4-(tert-Butyl)-2-ethylphenol
• 4-tert-butyl-2-ethyl-phenol
• MB23634
• DB-316780
• A1-81053
• 63452-61-9
• SCHEMBL1229448
• 4-(1,1-Dimethylethyl)-2-ethylphenol
• EINECS 264-206-4
• SY316166

• Inchi： 1S/C12H18O/c1-5-9-8-10(12(2,3)4)6-7-11(9)13/h6-8,13H,5H2,1-4H3
• InChI Key： ZYPDAQYUHJXYKX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CC)C(C)(C)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes